Cas no 63012-03-3 ((3-Chlorophenyl)(phenyl)methanol)

• Product Name: (3-Chlorophenyl)(phenyl)methanol
• CAS No: 63012-03-3
• MF: C₁₃H₁₁ClO
• MW: 218.678842782974
• MDL: MFCD06201252
• CID: 427641
• PubChem ID: 569907
• Update Time: 2025-04-19

(3-Chlorophenyl)(phenyl)methanol Chemical and Physical Properties

Names and Identifiers

• (3-Chlorophenyl)(phenyl)methanol
• (3-chlorophenyl)-phenylmethanol
• 3-Chlorobenzhydrol
• 3-Chlorobenzohydrol
• Benzenemethanol, 3-chloro-a-phenyl-
• (+-)-Hydroxy-phenyl-(3-chlor-phenyl)-methan
• (3-Chloro-phenyl)-phenyl-methanol
• 3-Chlor-benzhydrol
• 3-chlorodiphenylmethanol
• 3-chlorophenyl(phenyl)carbinol
• m-chlorobenzhydrol
• (3-Chlorophenyl)phenylmethanol
• DDCJHFYXAPQYLA-UHFFFAOYSA-N
• PubChem3099
• 3-Chlorobenzhydryl alcohol
• (3-chlorophenyl) (phenyl)methanol
• DS-18573
• 4-EthynylphthalicAnhydride
• MFCD06201252
• SY063785
• FT-0658667
• EN300-218533
• DTXSID80341089
• 3-Chloro Benzohydrol
• AKOS010013956
• C75962
• BCP32230
• SCHEMBL477531
• 63012-03-3
• AC-20895
• A8701
• CS-0156538
• 3-Chloro-a-phenylbenzenemethanol; (3-Chlorophenyl)phenylmethanol; (+/-)-(3-Chlorophenyl)phenylmethanol; 3-Chlorobenzhydrol; 3-Chlorodiphenylmethanol;
• DB-073242

• MDL： MFCD06201252
• Inchi： 1S/C13H11ClO/c14-12-8-4-7-11(9-12)13(15)10-5-2-1-3-6-10/h1-9,13,15H
• InChI Key： DDCJHFYXAPQYLA-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C(C1C=CC=CC=1)O

Computed Properties

• Exact Mass: 218.05000
• Monoisotopic Mass: 218.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 20.2

Experimental Properties

• Boiling Point: 169°C/0.1mm
• PSA: 20.23000
• LogP: 3.42170

(3-Chlorophenyl)(phenyl)methanol Security Information

• HazardClass：IRRITANT